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Compound of Interest

Compound Name: NS1219

Cat. No.: B12393273 Get Quote

Despite a comprehensive search of scientific literature and public databases, no information

was found regarding a compound designated "NS1219" in the context of neuronal injury

assays, neuroprotection, or any related neuropharmacological activity.

Extensive searches were conducted to identify the chemical structure, mechanism of action,

and any experimental data or protocols associated with NS1219. These searches included

broad terms such as "NS1219 neuronal injury," "NS1219 neuroprotection," and "NS1219
mechanism of action," as well as more specific queries related to common in vitro models of

neuronal damage, such as oxygen-glucose deprivation and glutamate-induced excitotoxicity.

The lack of any retrievable data suggests that "NS1219" may be:

An internal, unpublished designation for a compound.

A misidentified or incorrectly transcribed name.

A compound that has not yet been described in publicly accessible scientific literature.

Without any foundational information on NS1219, it is not possible to provide the requested

detailed application notes, experimental protocols, quantitative data tables, or visualizations of

its signaling pathways.

Researchers, scientists, and drug development professionals seeking information on this

compound are advised to verify the compound's designation and consult internal
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documentation or the original source of the name "NS1219" for further details.

For researchers interested in the general methodologies for assessing neuroprotective

compounds in neuronal injury assays, a wealth of information is available on established

models. Two of the most common in vitro assays are detailed below as a general reference.

General Protocols for Neuronal Injury Assays
Oxygen-Glucose Deprivation (OGD) / Reoxygenation
Assay
This in vitro model simulates the ischemic and reperfusion injury that occurs during a stroke.

Experimental Workflow:
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Neuronal Cell Culture
(e.g., primary cortical neurons,

SH-SY5Y cells)

Oxygen-Glucose Deprivation (OGD)
- Glucose-free medium

- Hypoxic chamber (e.g., 1% O2)

Compound Treatment
(e.g., NS1219 added before,

during, or after OGD)

Reoxygenation
- Normal glucose medium

- Normoxic conditions

Cell Viability/Death Assessment
(e.g., MTT, LDH assay,
fluorescent microscopy)

Excess Glutamate

NMDA Receptor Activation

Massive Ca2+ Influx

Activation of Downstream Pathways
- Proteases (Calpains)

- Lipases
- Nitric Oxide Synthase (nNOS)

Mitochondrial Dysfunction

Apoptosis & Necrosis

Increased ROS Production

Click to download full resolution via product page

To cite this document: BenchChem. [Application of NS1219 in Neuronal Injury Assays:
Information Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393273#application-of-ns1219-in-neuronal-injury-
assays]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12393273?utm_src=pdf-body-img
https://www.benchchem.com/product/b12393273#application-of-ns1219-in-neuronal-injury-assays
https://www.benchchem.com/product/b12393273#application-of-ns1219-in-neuronal-injury-assays
https://www.benchchem.com/product/b12393273#application-of-ns1219-in-neuronal-injury-assays
https://www.benchchem.com/product/b12393273#application-of-ns1219-in-neuronal-injury-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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